Cas no 24939-17-1 (Desmethoxycurcumin)

Desmethoxycurcumin structure

Product Name:Desmethoxycurcumin

CAS No:24939-17-1

Molecular Formula:C₂₀H₁₈O₅

Molecular Weight:338.35392

MDL:MFCD03427310

CID:95008

PubChem ID:146723

Desmethoxycurcumin Properties

Names and Identifiers

- demethoxycurcumin
- Desmethoxycurcumin
- 4-Hydroxycinnamoyl(feroyl)methane
- BHCFM
- curcumin II
- curcumin-II
- Feruloyl-P-hydroxycinnnamoylmethane
- monodemethoxycurcumin
- NSC687841
- 1-(4-Hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-1,6-heptadiene-3,5-dione
- FT-0665689
- DTXSID101145272
- Curcumin II;Desmethoxycurcumin;Monodemethoxycurcumin
- FT-0689367
- BCP28284
- Curcumin II; Desmethoxycurcumin; Monodemethoxycurcumin
- p-Hydroxycinnamoyl-feruloylmethane
- +Expand
- MDL： MFCD03427310
- InChIKey： HJTVQHVGMGKONQ-LUZURFALSA-N
- Inchi： InChI=1S/C20H18O5/c1-25-20-12-15(6-11-19(20)24)5-10-18(23)13-17(22)9-4-14-2-7-16(21)8-3-14/h2-12,21,24H,13H2,1H3/b9-4+,10-5+
- SMILES： COC1C=C(/C=C/C(CC(/C=C/C2C=CC(O)=CC=2)=O)=O)C=CC=1O

Computed Properties

Exact Mass: 338.11542367 g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 7
Monoisotopic Mass: 338.11542367 g/mol
Heavy Atom Count: 25
Complexity: 502
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 83.8Å²
Molecular Weight: 338.4

Experimental Properties

LogP: 3.150 (est)
PSA: 83.83000
Refractive Index: 1.659
Boiling Point: 571.40°C.@760.00mmHg(est)
Melting Point: 168°C
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 205.5±23.6 °C
Solubility: 30.6 mg/L @ 25 °C (est)
Color/Form: Orange powder
Density: 1.2820

Desmethoxycurcumin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002QE4-50mg	1,6-Heptadiene-3,5-dione, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-	24939-17-1	98+%	50mg	$108.00
A2B Chem LLC	AB26716-20mg	1-(4-Hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)hepta-1,6-diene-3,5-dione	24939-17-1		20mg	$276.00	2024-04-20
Aaron	AR002QMG-20mg	1,6-Heptadiene-3,5-dione, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-	24939-17-1	95%	20mg	$113.00
Ambeed	A550820-50mg	1-(4-Hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)hepta-1,6-diene-3,5-dione	24939-17-1	98+%	50mg	$119.0	2024-07-28
eNovation Chemicals LLC	D760994-0.02g	1,6-Heptadiene-3,5-dione, 1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)-	24939-17-1	95%	0.02g	$210	2022-09-08
LKT Labs	D1850-5 mg	Demethoxycurcumin	24939-17-1	≥98%	5mg	$166.60	2023-07-11
MedChemExpress	HY-N0006A-5mg	(E/Z)-Demethoxycurcumin	24939-17-1	≥98.0%	5mg	￥2400
TRC	D230875-1mg	Desmethoxycurcumin	24939-17-1		1mg	$173.00	2023-05-18
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0087-20mg	Desmethoxycurcumin	24939-17-1	HPLC≥96%	20mg	￥620元	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D299451-20mg	Desmethoxycurcumin	24939-17-1	95%	20mg	¥690.90	2023-09-03

Desmethoxycurcumin Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.

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SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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(CAS:24939-17-1)

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Desmethoxycurcumin Related Literature

1. Charge-transfer phase transition and zero thermal expansion in caesium manganese hexacyanoferrates†

Kazuhito Hashimoto Dalton Trans., 2006, 5046-5050
2. Two-photon degradable supramolecular assemblies of linear-dendritic copolymers†

Justin L. Mynar,Andrew P. Goodwin,Joel A. Cohen,Yingzhong Ma,Graham R. Fleming,Jean M. J. Fréchet Chem. Commun., 2007, 2081-2082
3. Silver-mediated annulation between 5-H-1,2,3-thiadiazoles and 1,3-dicarbonyl compounds to construct polysubstituted furans†

Mengxia Feng,Huanfeng Jiang,Liangbin Huang Org. Chem. Front., 2022,9, 5864-5871
4. Green thin film for stable electrical switching in a low-cost washable memory device: proof of concept†

Naila Arshad,Muhammad Sultan Irshad,Misbah Sehar Abbasi,Saif Ur Rehman,Iftikhar Ahmed,M. Qasim Javed,Shafiq Ahmad,Mohamed Sharaf,Muhammad Dzulqarnain Al Firdausi RSC Adv., 2021,11, 4327-4338
5. A one-pot multicomponent strategy for stereospecific construction of tricyclic pyrrolo[1,2-a]quinolines†

Tuan-Jie Li,Hong-Mei Yin,Chang-Sheng Yao,Xiang-Shan Wang,Bo Jiang,Shu-Jiang Tu Chem. Commun., 2012,48, 11966-11968
6. Design, synthesis, and characterization of an Fe(ii)-polymer of a redox non-innocent, heteroatomic, polydentate Schiff's base ligand: negative differential resistance and memory behaviour†

Deepa Oberoi,Parveen Dagar,Uday Shankar,Giriraj Vyas,Anil Kumar,Satyajit Sahu,Anasuya Bandyopadhyay New J. Chem., 2018,42, 19090-19100
7. Back cover

Biomater. Sci., 2019,7, 698-698
8. Solvent dependent assembly and disassembly of a hydrogen bonded helical structure in a Co–Mo bimetallic complex†

Snehadrinarayan Khatua,Takunori Harada,Manish Bhattacharjee Chem. Commun., 2007, 3927-3929
9. Dispersive micro-solid phase extraction based on Fe3O4@SiO2@Ti-MOF as a magnetic nanocomposite sorbent for the trace analysis of caffeic acid in the medical extracts of plants and water samples prior to HPLC-UV analysis†

Zohreh Moradi,Ebrahim Alipanahpour Dil,Arash Asfaram Analyst, 2019,144, 4351-4361
10. Progress on photocatalytic semiconductor hybrids for bacterial inactivation

Jiayu Zeng,Ziming Li,Hui Jiang,Xuemei Wang Mater. Horiz., 2021,8, 2964-3008

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